Cas no 922450-52-0 (N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-3-phenoxy-N-(pyridin-3-yl)methylbenzamide)

• Product Name: N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-3-phenoxy-N-(pyridin-3-yl)methylbenzamide
• CAS No: 922450-52-0
• MF: C₂₇H₂₁N₃O₄S₂
• MW: 515.603343725204
• CID: 5448256
• Update Time: 2025-11-01

N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-3-phenoxy-N-(pyridin-3-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)-3-phenoxy-N-(pyridin-3-ylmethyl)benzamide
• N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-3-phenoxy-N-(pyridin-3-yl)methylbenzamide

• Inchi： 1S/C27H21N3O4S2/c1-36(32,33)23-12-13-24-25(16-23)35-27(29-24)30(18-19-7-6-14-28-17-19)26(31)20-8-5-11-22(15-20)34-21-9-3-2-4-10-21/h2-17H,18H2,1H3
• InChI Key： YFWBMQAZUZSMEP-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=CC=C(S(C)(=O)=O)C=C2S1)CC1=CC=CN=C1)(=O)C1=CC=CC(OC2=CC=CC=C2)=C1

Additional information on N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-3-phenoxy-N-(pyridin-3-yl)methylbenzamide

Professional Introduction to N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-3-phenoxy-N-(pyridin-3-yl)methylbenzamide (CAS No. 922450-52-0)

N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-3-phenoxy-N-(pyridin-3-yl)methylbenzamide, identified by its CAS number 922450-52-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules known for their potential biological activity, particularly in the realm of medicinal chemistry. The structural features of this molecule, including its benzothiazole and pyridine moieties, make it a promising candidate for further investigation in various therapeutic applications.

The benzothiazole core is a well-documented scaffold in medicinal chemistry, renowned for its broad spectrum of biological activities. It has been extensively studied for its roles in antimicrobial, anti-inflammatory, and anticancer applications. The introduction of a 6-methanesulfonyl group into the benzothiazole ring enhances its pharmacological properties by increasing lipophilicity and improving binding affinity to biological targets. This modification is particularly noteworthy, as it has been shown to enhance the metabolic stability and bioavailability of related compounds.

The phenoxy and pyridine substituents in the molecule contribute to its complex interactions with biological systems. The phenoxy group is known to modulate enzyme activity and receptor binding, while the pyridine moiety can serve as a hydrogen bond acceptor or donor, depending on the context. These features make N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-3-phenoxy-N-(pyridin-3-yl)methylbenzamide a versatile molecule that can be tailored for specific therapeutic needs.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced efficacy and reduced side effects. The compound in question has been the subject of several studies aimed at elucidating its pharmacological profile. Preliminary studies suggest that it exhibits promising activity against various disease states, including inflammation and cancer. These findings are particularly exciting given the growing demand for targeted therapies that can address complex diseases without compromising patient safety.

The synthesis of N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-3-phenoxy-N-(pyridin-3-yl)methylbenzamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the 6-methanesulfonyl group is particularly critical and must be performed under conditions that prevent unwanted side reactions. This highlights the importance of having well-established synthetic protocols to ensure high yields and purity of the final product.

The pharmacokinetic properties of this compound are also of great interest. Studies have shown that it exhibits good oral bioavailability and moderate metabolic stability, making it a suitable candidate for further development into an oral therapeutic agent. Additionally, its solubility profile suggests that it can be formulated into various dosage forms, providing flexibility in drug delivery systems.

The potential applications of N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-3-phenoxy-N-(pyridin-3-yl)methylbenzamide extend beyond traditional pharmaceutical uses. It has shown promise in preclinical models as an inhibitor of key enzymes involved in disease pathways. For instance, it has been observed to modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory responses.

The role of computational chemistry in understanding the interactions between this compound and biological targets cannot be overstated. Advanced computational methods have been employed to predict binding affinities and identify potential drug candidates more efficiently than traditional experimental approaches. These techniques have helped researchers gain insights into the molecular mechanisms by which N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-3-phenoxy-N-(pyridin-3-yl)methylbenzamide exerts its effects.

In conclusion, N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-3-phenoxy-N-(pyridin-3-yl)methylbenzamide (CAS No. 922450-52-0)